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Compound of Interest

Compound Name: Stearoyl! chloride

Cat. No.: B042655

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemicals like Stearoyl chloride. This
document provides procedural, step-by-step guidance for the safe handling, storage, and
disposal of Stearoyl chloride, compiled from authoritative safety data sheets.

Chemical Identifier:

o Name: Stearoyl chloride

e Synonyms: Octadecanoyl chloride
e CAS Number: 112-76-5

Hazard Summary: Stearoyl chloride is a corrosive substance that poses significant health
risks upon exposure. It reacts violently with water and is combustible.[1][2] It can cause severe
chemical burns to the skin and eyes, and its vapors can lead to respiratory irritation and lung
damage.[1][3] Ingestion can result in burns to the oral cavity and gastrointestinal tract.[1]
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification

H314: Causes severe

Skin

) o Corrosion Danger skin burns and eye
Corrosion/Irritation

damage.
Serious Eye ) H318: Causes serious
o Corrosion Danger

Damage/Eye Irritation eye damage.

) ] ] H290: May be
Corrosive to Metals Corrosion Warning

corrosive to metals.[4]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to prevent
personal exposure.
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Specifications and

Body Part Required PPE
Remarks
Goggles should be tightly
Chemical Goggles & Full Face  fitting.[4] A face shield is
Eyes/Face ) ) o
Shield necessary if splashing is
possible.[3]
Gloves must be inspected
) Neoprene or PVC Gloves
Skin before use and worn on clean

(Elbow length)

hands.[1]

Overalls & PVC Apron

Wear protective clothing to

minimize skin contact.[1][3]

Flame Retardant Protective
Clothing

A complete suit protecting
against chemicals is

recommended.[2]

Respiratory

Type AB-P Filter Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator.[3] Local

exhaust ventilation is required.

[1]

Operational and Disposal Plans

Handling and Storage:

o Always handle Stearoyl chloride in a well-ventilated area, preferably within a chemical fume

hood.[3][5]

» Avoid all personal contact, including inhalation of vapors or dust.[1][5]

o Keep containers tightly sealed and stored in a cool, dry place away from incompatible

materials such as water, oxidizing agents, alcohols, and strong bases.[2][5] The substance is

moisture-sensitive.[1][2]
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» Use corrosion-resistant containers for storage; do not use aluminum or galvanized
containers.[1]

» Ground all equipment to prevent electrostatic discharge.[4]
 When handling, do not eat, drink, or smoke.[5]

Spill Response:

e Minor Spills:

o Remove all ignition sources.[1][5]

o

Clean up spills immediately using dry procedures; avoid generating dust.[1][5]

[¢]

Wear full PPE as detailed above.[1]

[¢]

Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable,
labeled container for disposal.[3][6]

[e]

Do not use water for cleanup.[1]

e Major Spills:
o Evacuate the area and move upwind.[1]
o Alert emergency responders, providing the location and nature of the hazard.[1]
o Wear full-body protective clothing and a self-contained breathing apparatus.[1]

First Aid Measures:
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Exposure Route First Aid Protocol

Immediately flush eyes with running water for at

least 15 minutes, holding eyelids apart.[1][5]
Eye Contact . i . i

Seek immediate medical attention from an

ophthalmologist.

Immediately flush the affected area with large
amounts of water, using a safety shower if

Skin Contact available.[1][5] Remove all contaminated
clothing and shoes.[3] Seek immediate medical

attention.

Move the person to fresh air. If not breathing,

give artificial respiration.[2][3] Lay the patient

Inhalation
down and keep them warm and rested.[1] Seek
immediate medical attention.
Do NOT induce vomiting.[2] If the person is
) conscious, have them rinse their mouth with
Ingestion

water and drink two glasses of water at most.

Seek immediate medical attention.

Waste Disposal:

Stearoyl chloride is considered a hazardous waste. In the US, it falls under EPA hazardous
waste number D002 for corrosivity.[1]

o All waste must be handled in accordance with local, state, and federal regulations.[1]

» Dispose of the chemical and its container at an approved waste disposal plant.[6] Do not
allow the product to enter drains.

o Contaminated packaging should be disposed of as unused product.[2]

Experimental Workflow Diagram

The following diagram outlines the standard operating procedure for the safe handling of
Stearoyl chloride from preparation to disposal.
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Stearoyl Chloride Handling Workflow
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1. Don PPE

2. Prepare Fume Hood & Equipment

Handling

3. Transfer Chemical

4. Perform Reaction

Cleanup & Disposal

espéns

o —————

5. Decontaminate Equipment

:

6. Segregate & Label Waste

i

7. Dispose of Waste

¢

8. Doff PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of Stearoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Stearoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042655#personal-protective-equipment-for-handling-
stearoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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